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Abstract
CCG-2046 is a small molecule inhibitor identified as a modulator of key cellular signaling

pathways. Primarily characterized as an inhibitor of Regulator of G-protein Signaling 4 (RGS4),

it has also been reported to inhibit Tumor Necrosis Factor-alpha (TNF-α). This dual activity

makes CCG-2046 a compound of interest for investigating the interplay between G-protein

coupled receptor (GPCR) signaling and inflammatory pathways. This document provides a

comprehensive technical guide on the discovery, synthesis, and biological evaluation of CCG-
2046, including detailed experimental protocols and a summary of its quantitative data.

Discovery of CCG-2046
CCG-2046 was identified through a high-throughput screening campaign aimed at discovering

inhibitors of the RGS4 protein. The screen utilized a flow cytometry-based protein interaction

assay to measure the binding of RGS4 to its target, the G-protein α subunit Gαo[1]. In this

assay, compounds that disrupted the RGS4-Gαo interaction were identified as potential

inhibitors.

Separately, CCG-2046 was also identified as an inhibitor of TNF-α production in a high-

throughput screen using a homogeneous time-resolved fluorescence (HTRF) assay in THP-1

cells[2][3]. This discovery highlighted a potential role for CCG-2046 in modulating inflammatory

responses.
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Synthesis of CCG-2046
CCG-2046 is chemically known as 3-methyl-3-propylcyclopropane-1,1,2,2-tetracarbonitrile.

While a detailed, step-by-step synthesis protocol for CCG-2046 is not readily available in the

public domain, its structure suggests a synthesis route based on the Wideqvist reaction. This

reaction typically involves the treatment of a carbonyl compound or an electron-rich alkene with

bromomalononitrile.

A plausible synthetic approach would involve the reaction of an alkene precursor, such as 2-

methyl-1-pentene, with bromomalononitrile in the presence of a reducing agent.

Proposed Synthesis Workflow

Starting Materials

Reaction

Product

2-Methyl-1-pentene

Reaction Vessel
(Solvent + Reducing Agent)

Bromomalononitrile

CCG-2046
(3-methyl-3-propylcyclopropane-

1,1,2,2-tetracarbonitrile)

Wideqvist Reaction

Click to download full resolution via product page

Caption: Proposed synthesis of CCG-2046 via the Wideqvist reaction.

Biological Activity and Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1662337?utm_src=pdf-body
https://www.benchchem.com/product/b1662337?utm_src=pdf-body
https://www.benchchem.com/product/b1662337?utm_src=pdf-body
https://www.benchchem.com/product/b1662337?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CCG-2046 has demonstrated inhibitory activity in two distinct biological assays, targeting both

RGS4 and TNF-α. The quantitative data for these activities are summarized in the table below.

Target Assay Type IC50 Value (µM) Reference

RGS4-Gαo Interaction

Flow Cytometry

Protein Interaction

Assay

4.3 [1]

TNF-α Production HTRF (in THP-1 cells) 2.32 [2][3]

TNF-α Production ELISA (in THP-1 cells) 0.66 [3][4]

Signaling Pathways
RGS4-Mediated G-Protein Signaling
RGS4 is a negative regulator of GPCR signaling. It accelerates the intrinsic GTPase activity of

Gα subunits, leading to the termination of the signal. By inhibiting RGS4, CCG-2046 can

prolong the signaling activity of certain GPCRs.
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Caption: Inhibition of RGS4 by CCG-2046 enhances GPCR signaling.

TNF-α Signaling Pathway
TNF-α is a pro-inflammatory cytokine that binds to its receptor (TNFR) to initiate a signaling

cascade, often culminating in the activation of the transcription factor NF-κB. By inhibiting TNF-

α production, CCG-2046 can attenuate this inflammatory signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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